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Compound of Interest

Compound Name: 4"-methyloxy-Genistin

Cat. No.: B10818132

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4"-methyloxy-genistin, a naturally
occurring isoflavone, with a focus on its natural sources, isolation methodologies, and
purification. This guide is intended to serve as a technical resource for researchers in natural
product chemistry, pharmacology, and drug development.

Natural Sources of 4"-Methyloxy-Genistin

4"-methyloxy-genistin is a relatively rare O-methylated isoflavone. Its natural occurrences are
not widespread, with primary sources being endophytic fungi and certain plant species.

e Endophytic Fungi: The most well-documented source of 4"-methyloxy-genistin is from an
endophytic fungus, Aspergillus sp. MA-135. This fungus was isolated from the marine
medicinal plant Erythricium sp., which was collected from the South China Sea. Fungal
endophytes represent a significant and promising source for novel bioactive compounds.

o Plant Species: The compound has also been identified in the heartwood of Dalbergia
hainanensis, a species of legume in the family Fabaceae.

Quantitative Data

The yield of 4"-methyloxy-genistin can vary significantly based on the source and the
extraction and purification methods employed. The following table summarizes the reported
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yield from its primary fungal source.

) Yield of 4"-
Natural Source Organism/Part o Reference
Methyloxy-Genistin

Aspergillus sp. MA-
Endophytic Fungus 135 (from 20L culture 13.2mg
broth)

Experimental Protocols for Isolation and
Purification

The isolation of 4"-methyloxy-genistin from its natural sources involves multi-step extraction
and chromatographic techniques to separate it from a complex mixture of metabolites. The
following is a detailed methodology based on its isolation from the fungal strain Aspergillus sp.
MA-135.

Fungal Cultivation and Fermentation

» Strain Activation: The endophytic fungus Aspergillus sp. MA-135 is cultured on a potato
dextrose agar (PDA) medium at 28°C for 5-7 days.

o Seed Culture: Agar plugs containing the mycelium are transferred to 250 mL Erlenmeyer
flasks, each containing 100 mL of potato dextrose broth (PDB) medium. The flasks are
incubated at 28°C on a rotary shaker at 180 rpm for 3 days.

o Large-Scale Fermentation: The seed cultures are then inoculated into a larger volume (e.g.,
20 L) of PDB medium for large-scale fermentation under the same conditions for
approximately 10-14 days.

Extraction

» Solvent Extraction of Culture Broth: After fermentation, the entire culture broth (including
mycelia) is filtered to separate the supernatant and the mycelia.

e Supernatant Extraction: The filtered supernatant is subjected to liquid-liquid extraction three
times with an equal volume of ethyl acetate (EtOAC).
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e Mycelia Extraction: The mycelia are extracted three times with 80% aqueous acetone. The
acetone is then evaporated under reduced pressure, and the remaining aqueous solution is
extracted three times with EtOAc.

o Combining Extracts: All the EtOAc extracts are combined and concentrated under reduced

pressure to yield a crude extract.

Chromatographic Purification

The purification of 4"-methyloxy-genistin from the crude extract is a multi-step process

involving various chromatographic techniques.
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Step 1: Initial Fractionation

Crude EtOAc Extract

'

Silica Gel Column Chromatography
(Gradient: Petroleum Ether-EtOAc)

Collect Fractions (Fr. 1-8)

|
I
II3ased on TLC/Bioassay
I

Step 2: Furtl%er Separation

Bioactive Fraction (e.g., Fr. 5)

i

Sephadex LH-20 Column
(Eluent: CHCI3/MeOH, 1:1)

Collect Sub-fractions (Fr. 5.1-5.5)

|
I
IBased on TLC/NMR screening
I

Step 3: Fina%Purification

Target Sub-fraction (e.g., Fr. 5.3)

'

Semi-preparative HPLC
(e.g., C18 column, MeOH/H20 gradient)

Pure 4"-methyloxy-Genistin
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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